Cas no 15782-81-7 (4,8-Dioxo-2-adamantanecarboxylic acid isopropyl ester)

• Product Name: 4,8-Dioxo-2-adamantanecarboxylic acid isopropyl ester
• CAS No: 15782-81-7
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 2657434
• Update Time: 2023-08-06

4,8-Dioxo-2-adamantanecarboxylic acid isopropyl ester Chemical and Physical Properties

Names and Identifiers

• 4,8-Dioxo-2-adamantanecarboxylic acid isopropyl ester
• propan-2-yl 4,8-dioxoadamantane-2-carboxylate

• Inchi： 1S/C14H18O4/c1-6(2)18-14(17)11-9-4-7-3-8(13(9)16)5-10(11)12(7)15/h6-11H,3-5H2,1-2H3/t7-,8-,9+,10+/m1/s1
• InChI Key： XEOQQLNJGWFWJR-IMSYWVGJSA-N
• SMILES： O=C1[C@@H]2C[C@H]3C([C@@H](C2)C(C(=O)OC(C)C)[C@@H]1C3)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 398
• Topological Polar Surface Area: 60.4